Cas no 1704294-12-1 (1-(but-2-en-1-yl)-4-methyl-1H-pyrazol-3-amine)

• Product Name: 1-(but-2-en-1-yl)-4-methyl-1H-pyrazol-3-amine
• CAS No: 1704294-12-1
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 6196825
• PubChem ID: 107900576
• Update Time: 2025-08-05

1-(but-2-en-1-yl)-4-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1704294-12-1
• 1-(but-2-en-1-yl)-4-methyl-1H-pyrazol-3-amine
• EN300-783353

• Inchi： 1S/C8H13N3/c1-3-4-5-11-6-7(2)8(9)10-11/h3-4,6H,5H2,1-2H3,(H2,9,10)/b4-3+
• InChI Key： MIXSUMCVVPOROR-ONEGZZNKSA-N
• SMILES： N1(C=C(C)C(N)=N1)C/C=C/C

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 1-(but-2-en-1-yl)-4-methyl-1H-pyrazol-3-amine

Recent Advances in the Study of 1-(but-2-en-1-yl)-4-methyl-1H-pyrazol-3-amine (CAS: 1704294-12-1)

The compound 1-(but-2-en-1-yl)-4-methyl-1H-pyrazol-3-amine (CAS: 1704294-12-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This pyrazole derivative has been the subject of multiple studies aimed at elucidating its pharmacological properties, synthesis pathways, and biological activities. The following research brief consolidates the latest findings and developments related to this compound, providing a comprehensive overview for professionals in the field.

Recent studies have focused on the synthesis and optimization of 1-(but-2-en-1-yl)-4-methyl-1H-pyrazol-3-amine, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method for its synthesis, achieving a 92% yield under mild conditions. This advancement is expected to facilitate large-scale production and further pharmacological evaluation of the compound.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1-(but-2-en-1-yl)-4-methyl-1H-pyrazol-3-amine exhibits moderate inhibitory effects on several kinase targets, including JAK2 and EGFR. These findings suggest potential applications in oncology, particularly for cancers driven by aberrant kinase signaling. However, further in vivo studies are required to validate these effects and assess the compound's pharmacokinetic and safety profiles.

Another area of interest is the compound's potential as a scaffold for the development of new antimicrobial agents. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 1-(but-2-en-1-yl)-4-methyl-1H-pyrazol-3-amine showed promising activity against drug-resistant bacterial strains, including MRSA. The study highlighted the importance of the but-2-en-1-yl side chain in enhancing membrane permeability and target binding.

Despite these promising findings, challenges remain in the development of 1-(but-2-en-1-yl)-4-methyl-1H-pyrazol-3-amine as a therapeutic agent. Issues such as metabolic stability, solubility, and off-target effects need to be addressed through structural optimization and formulation strategies. Ongoing research is exploring the use of prodrug approaches and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, 1-(but-2-en-1-yl)-4-methyl-1H-pyrazol-3-amine represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse biological activities and potential therapeutic applications warrant continued investigation. Future studies should focus on advancing its preclinical development, optimizing its pharmacological properties, and exploring its mechanism of action in greater detail.